![molecular formula C16H16ClNO2S B5525482 2-[(4-chlorobenzyl)thio]-N-(3-methoxyphenyl)acetamide](/img/structure/B5525482.png)
2-[(4-chlorobenzyl)thio]-N-(3-methoxyphenyl)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to "2-[(4-chlorobenzyl)thio]-N-(3-methoxyphenyl)acetamide" often involves complex organic reactions. For instance, derivatives of acetamide have been synthesized through reactions involving chloroacetanilide herbicides, indicating a method that might be adaptable for synthesizing our compound of interest. Such synthetic routes are crucial for the development of novel compounds with potential biological activities (Latli & Casida, 1995).
Molecular Structure Analysis
The molecular structure of compounds related to "2-[(4-chlorobenzyl)thio]-N-(3-methoxyphenyl)acetamide" reveals significant information about their chemical behavior. For example, the conformation of the N-H bond in 2-chloro-N-(3-methylphenyl)acetamide is syn to the meta-methyl group, showcasing how subtle changes in molecular structure can influence the overall molecule's properties (Gowda et al., 2007).
Chemical Reactions and Properties
Chemical reactions involving acetamide derivatives often lead to the formation of complex structures with diverse properties. For instance, the base-catalyzed ring transformation of certain β-lactams showcases the reactivity of these molecules under specific conditions, hinting at the versatile chemical nature of similar compounds (Sápi et al., 1997).
Physical Properties Analysis
The physical properties of molecules similar to "2-[(4-chlorobenzyl)thio]-N-(3-methoxyphenyl)acetamide" can be deduced from their crystal structures and interaction patterns. For example, the analysis of N-Benzyl-2-(3-chloro-4-hydroxyphenyl)acetamide provides insights into the non-planar discrete molecules and intermolecular hydrogen bonds, which are crucial for understanding the physical characteristics of these compounds (Davis & Healy, 2010).
Chemical Properties Analysis
The chemical properties of acetamide derivatives are influenced by their molecular structure and the nature of their substituents. Studies on silylation reactions and the formation of heterocycles highlight the reactivity of these molecules and their potential to form diverse chemical entities with unique properties (Lazareva et al., 2017).
Scientific Research Applications
Comparative Metabolism in Human and Rat Liver Microsomes
Studies have explored the metabolism of chloroacetamide herbicides (like acetochlor and alachlor) in human and rat liver microsomes, shedding light on their biotransformation and potential toxicological impacts. This research may provide a framework for understanding how structurally related compounds are metabolized by liver enzymes, contributing to drug development or toxicity assessment processes (Coleman et al., 2000).
Soil Adsorption and Mobility
Research on the adsorption, mobility, and efficacy of chloroacetamide herbicides in soil has demonstrated how these properties are influenced by soil characteristics. These studies are crucial for assessing the environmental fate of agricultural chemicals and could inform the development of new compounds with optimized environmental profiles (Peter & Weber, 1985).
Environmental Persistence and Activity
Investigations into the reception, activity, and persistence of chloroacetamide herbicides in agricultural settings, including their interaction with wheat straw and irrigation, provide insights into the environmental behavior of such compounds. This knowledge can guide the design of chemicals with reduced environmental impact (Banks & Robinson, 1986).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfanyl]-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO2S/c1-20-15-4-2-3-14(9-15)18-16(19)11-21-10-12-5-7-13(17)8-6-12/h2-9H,10-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKMDIAALGORORY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CSCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-chlorobenzyl)sulfanyl]-N-(3-methoxyphenyl)acetamide |
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